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Compound of Interest

Compound Name: 2-Amino-4,6-dinitrobenzoic acid

CAS No.: 140380-55-8

Cat. No.: B137511

Get Quote

Executive Summary & Molecule Profile
Subject: 2-Amino-4,6-dinitrobenzoic acid (also known as 4,6-dinitroanthranilic acid).[1] CAS:

140380-55-8 Critical Issue: This compound exhibits a high propensity for decarboxylation and

diazo-decomposition.[1] Its structure features a carboxyl group flanked by an amino group

(ortho-position) and a nitro group (ortho-position), with a second nitro group in the para-

position.[1]

The Stability Paradox: The very electron-withdrawing nature of the nitro groups that makes this

molecule a valuable intermediate for energetic materials (like TATB precursors) and azo dyes

also destabilizes the carbon-carbon bond holding the carboxyl group.
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Parameter Critical Limit
Consequence of
Exceeding

Temperature > 80°C (Solution)
Rapid Decarboxylation to 3,5-

dinitroaniline

pH (Acidic) pH < 1 + Heat
Acid-Catalyzed

Decarboxylation

Diazotization > 5°C
Nitrogen evolution / Explosion

risk

Storage > 25°C / Light
Gradual degradation /

Darkening

Troubleshooting Guide: Preventing Decarboxylation
Issue: Loss of Carboxyl Group (Formation of 3,5-
Dinitroaniline)
Symptoms:

Evolution of gas bubbles (CO₂) during non-gas-evolving steps.[1]

Product melting point drops drastically (Pure acid mp: ~235°C dec; Decarboxylated amine

mp: ~160°C).[1]

Loss of solubility in mild alkaline buffers (the amine is less soluble than the benzoate).

Mechanism (The "Why"): The 2,4,6-substitution pattern creates significant steric inhibition of

resonance. The bulky nitro and amino groups twist the carboxyl group out of the plane of the

benzene ring. This prevents the benzene ring from stabilizing the carboxyl group. Furthermore,

the strong electron-withdrawing nitro groups pull electron density away from the ring, making

the carboxylate anion (after proton loss) a good leaving group.

Corrective Protocol: Thermal Management
Step 1: Solvent Selection Avoid high-boiling protic solvents (like acetic acid or water) at reflux.

[1]
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Recommended: Ethanol, Methanol, or Ethyl Acetate (keep T < 60°C).[1]

Avoid: Boiling dilute sulfuric acid (classic decarboxylation condition).[1]

Step 2: Acid Catalysis Control If your synthesis requires acidic conditions (e.g., hydrolysis of an

ester precursor), do not combine high acid concentration with high heat.

Safe Zone: 20–40°C with concentrated HCl.

Danger Zone: Refluxing in 20% HCl.[1]

Step 3: Monitoring Use TLC (Thin Layer Chromatography) to detect the formation of 3,5-

dinitroaniline (less polar than the acid).

Visualization: Stability Decision Tree
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Experimental Condition Check

Is Temperature > 80°C?

Is pH < 2?

No

RISK: Decarboxylation
(CO2 Loss)

Yes

Is Reaction Diazotization?

No Yes (if prolonged)

STABLE
Proceed with monitoring

No

CRITICAL RISK:
Diazo Decomposition

Yes (if T > 5°C)

Click to download full resolution via product page

Figure 1: Decision logic for assessing decomposition risks based on reaction parameters.

Troubleshooting Guide: Safe Diazotization
Issue: Uncontrolled Decomposition during Diazo
Formation
Context: Researchers often convert the amino group to a diazonium salt to substitute it (e.g.,

Sandmeyer reaction) or couple it. Symptoms: Rapid foaming, temperature spikes, formation of

black tar (phenolic tars).
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Mechanism: The diazonium salt of 2-amino-4,6-dinitrobenzoic acid is an "inner salt"

(zwitterion) that is exceptionally unstable.[1] The carboxyl group can attack the diazonium

group, or the molecule can lose N₂ simply due to the destabilizing nitro groups.

Protocol: Cryogenic Nitrosylation
Reagents:

Substrate: 2-Amino-4,6-dinitrobenzoic acid[1]

Nitrosyl source: Nitrosyl sulfuric acid (

) is preferred over aqueous

to minimize water/heat.[1]

Solvent: Concentrated Sulfuric Acid or Glacial Acetic Acid.[1]

Workflow:

Pre-Cooling: Chill the solvent to 0°C in an ice/salt bath.

Dissolution: Dissolve the amine slowly. Ensure T < 5°C.

Addition: Add Nitrosyl sulfuric acid dropwise.

Critical: Monitor internal temperature.[1] If T rises > 5°C, stop addition immediately.

Quenching: Use the diazonium salt immediately. Do not store.

Solvent & Reagent Compatibility Matrix
Use this table to plan your reaction media.
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Solvent/Reagent Compatibility Notes

Water (Neutral) Moderate
Stable at RT.[1] Hydrolysis risk

> 80°C.

Ethanol/Methanol Good
Good solubility.[1] Avoid reflux

if acidic.[1]

Acetone Good Suitable for recrystallization.[1]

Conc. H₂SO₄ Caution

Stable only if cold (< 20°C).[1]

Heating causes deep

decomposition.[1]

NaOH (aq) Good

Forms stable carboxylate salt

(soluble).[1] Darkens over time

(oxidation).[1]

Thionyl Chloride High Risk

Reaction to acid chloride can

be violent; generates HCl

which catalyzes degradation.

[1]

Decomposition Pathway Visualization
Understanding the molecular breakdown helps in identifying impurities.[1]

2-Amino-4,6-
dinitrobenzoic acid

Transition State
(Twisted Carboxyl)

Heat / Acid
3,5-Dinitroaniline

CO2 (Gas)

Click to download full resolution via product page

Figure 2: The primary thermal decomposition pathway leading to 3,5-dinitroaniline.[1]
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Q: Can I recrystallize this compound from boiling water? A:Not recommended. While solubility

increases with heat, the boiling point of water (100°C) is sufficient to initiate slow

decarboxylation, contaminating your product with 3,5-dinitroaniline. Use a mixture of

Ethanol/Water at 50–60°C instead.[1]

Q: The solid turned from yellow to dark brown during storage. Is it still usable? A: The color

change indicates surface oxidation or slight photo-degradation.[1] Check the melting point.[1] If

it is sharp (near 235°C), the bulk material is likely intact. If the range is wide (< 220°C), purify

before use. Store in amber vials.

Q: I need to make the acid chloride. How do I avoid explosion? A: Do not use neat Thionyl

Chloride (

).[1] Use a catalytic amount of DMF and a solvent like Dichloromethane or Toluene to moderate
the heat. Keep the temperature below 40°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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